4-Chloro-2-cyclopropoxy-1-methylbenzene

• Molecular Formula: C10H11ClO
• Molecular Weight: 182.64 g/mol
• IUPAC Name: 4-chloro-2-cyclopropyloxy-1-methylbenzene
• InChI: InChI=1S/C10H11ClO/c1-7-2-3-8(11)6-10(7)12-9-4-5-9/h2-3,6,9H,4-5H2,1H3
• InChI Key: ATEWTIQZJCYZSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)OC2CC2

Description

4-Chloro-2-cyclopropoxy-1-methylbenzene is an aromatic compound featuring a benzene ring substituted with a chlorine atom at position 4, a cyclopropoxy group at position 2, and a methyl group at position 1. The cyclopropoxy substituent introduces significant steric and electronic effects due to its strained three-membered ring, distinguishing it from linear alkoxy or alkyl substituents. This compound is of interest in pharmaceutical and agrochemical research, where its unique reactivity and stability may influence bioactivity .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Chloro-2-cyclopropoxy-1-methylbenzene typically involves nucleophilic aromatic substitution reactions. One common method is the reaction of 4-chloro-2-nitrotoluene with cyclopropanol in the presence of a base, followed by reduction of the nitro group to a methyl group . The reaction conditions often include solvents like ethanol and catalysts such as cuprous chloride .

Industrial Production Methods: Industrial production of this compound may involve large-scale nucleophilic aromatic substitution reactions, utilizing optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques like distillation and crystallization are common in industrial settings .

Chemical Reactions Analysis

Types of Reactions: 4-Chloro-2-cyclopropoxy-1-methylbenzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the chlorine atom to a hydrogen atom, forming 2-cyclopropoxy-1-methylbenzene.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents on the benzene ring.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4).

Substitution: Electrophiles like bromine (Br2) or nitric acid (HNO3) in the presence of catalysts such as iron(III) chloride (FeCl3).

Major Products:

Oxidation: Formation of 4-chloro-2-cyclopropoxybenzoic acid.

Reduction: Formation of 2-cyclopropoxy-1-methylbenzene.

Substitution: Formation of various substituted benzene derivatives depending on the electrophile used.

Scientific Research Applications

4-Chloro-2-cyclopropoxy-1-methylbenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and as a precursor in the synthesis of agrochemicals and pharmaceuticals

Mechanism of Action

The mechanism of action of 4-Chloro-2-cyclopropoxy-1-methylbenzene involves its interaction with molecular targets through electrophilic aromatic substitution reactions. The chlorine atom and cyclopropoxy group influence the electron density on the benzene ring, making it susceptible to nucleophilic attack. This compound can form intermediates like Meisenheimer complexes during nucleophilic aromatic substitution, leading to the formation of various substituted products .

Comparison with Similar Compounds

Comparison with Structurally Analogous Compounds

Substituent-Specific Comparisons

Cyclopropoxy vs. Methoxy/Propoxy Groups

• 4-Chloro-2-methylanisole (4-Chloro-2-methoxy-1-methylbenzene) :

  • Key Differences : Replacement of cyclopropoxy with methoxy eliminates ring strain, reducing reactivity in ring-opening reactions. Methoxy is electron-donating via resonance, while cyclopropoxy’s strained ring may exhibit mixed electronic effects.
  • Applications : Methoxy derivatives are common intermediates in dyes and fragrances, whereas cyclopropoxy analogs are explored for bioactive molecule synthesis .
• 4-n-Propoxythiophenol: Key Differences: Linear propoxy group lacks cyclopropane’s steric constraints, enhancing conformational flexibility. The thiophenol group (-SH) introduces sulfur-based nucleophilicity, absent in the target compound. Reactivity: Propoxy groups are less reactive toward electrophilic substitution compared to strained cyclopropoxy .

Cyclopropoxy vs. Isopropyl/Alkyl Groups

• 4-Chloro-2-isopropyl-1-methylbenzene :
  • Key Differences : Isopropyl is a bulky, electron-donating alkyl group. Cyclopropoxy’s oxygen atom increases polarity (logP ~2.8 vs. ~3.5 for isopropyl), enhancing solubility in polar solvents.
  • Bioactivity : Isopropyl derivatives are prevalent in agrochemicals (e.g., herbicides), while cyclopropoxy’s unique geometry may improve target binding in drug design .

Chloro and Methyl Substituent Variations

• 4-Chloro-2-nitro-6-propoxybenzenamine: Key Differences: Nitro (-NO₂) and amine (-NH₂) groups introduce strong electron-withdrawing and donating effects, respectively, altering aromatic ring reactivity. Applications: Nitro derivatives are intermediates in explosive or dye synthesis, whereas cyclopropoxy-methyl-chloro systems are studied for antimicrobial activity .

Comparative Data Table

Compound Name	Molecular Formula	Substituents (Positions)	Molecular Weight (g/mol)	Key Properties/Applications
4-Chloro-2-cyclopropoxy-1-methylbenzene	C₁₀H₁₁ClO	Cl (4), Cyclopropoxy (2), Me (1)	182.65	High ring strain, pharmaceutical intermediates
4-Chloro-2-methylanisole	C₈H₉ClO	Cl (4), OMe (2), Me (1)	156.61	Electron-rich, dye synthesis
4-Chloro-2-isopropyl-1-methylbenzene	C₁₀H₁₃Cl	Cl (4), iPr (2), Me (1)	168.66	Agrochemical precursors
4-n-Propoxythiophenol	C₉H₁₁ClOS	Cl (4), SPr (2), Me (1)	202.70	Sulfur-mediated nucleophilic reactions
4-Chloro-2-nitro-6-propoxybenzenamine	C₉H₁₂ClN₂O₃	Cl (4), NO₂ (2), NH₂ (6)	244.66	Explosive/dye intermediates

Reactivity and Stability Insights

• Ring Strain : The cyclopropoxy group’s 60° bond angles increase thermal instability compared to methoxy or propoxy derivatives, favoring ring-opening reactions under acidic conditions .
• Electrophilic Substitution : Chlorine’s electron-withdrawing effect directs electrophiles to the para position, but cyclopropoxy’s steric bulk may hinder substitution at adjacent positions.
• Solubility : Cyclopropoxy’s oxygen enhances polarity, improving aqueous solubility relative to purely alkyl-substituted analogs (e.g., isopropyl) .